Cas no 85681-46-5 (3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole)

3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole structure
85681-46-5 structure
Product Name:3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole
CAS No:85681-46-5
MF:C16H15N3O
MW:265.309803247452
CID:1840975
PubChem ID:135357
Update Time:2025-04-21

3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-1,2,4-triazole
    • 5-(3-Methoxyphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
    • s-Triazole, 5-(m-methoxyphenyl)-3-(p-tolyl)-
    • 5-(m-Methoxyphenyl)-3-(p-tolyl)-s-triazole
    • CHEMBL277993
    • DTXSID501006274
    • MM4CLX811G
    • 85681-46-5
    • BRN 5567459
    • 1H-1,2,4-Triazole, 3-(3-methoxyphenyl)-5-(4-methylphenyl)-
    • UNII-MM4CLX811G
    • Inchi: 1S/C16H15N3O/c1-11-6-8-12(9-7-11)15-17-16(19-18-15)13-4-3-5-14(10-13)20-2/h3-10H,1-2H3,(H,17,18,19)
    • InChI Key: NMHRKGODGRPKBC-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1=NNC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 265.121512110g/mol
  • Monoisotopic Mass: 265.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.8Ų
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